molecular formula C6H4Cl2FP B1626475 p-Fluorophenyldichlorophosphine CAS No. 5510-93-0

p-Fluorophenyldichlorophosphine

Cat. No.: B1626475
CAS No.: 5510-93-0
M. Wt: 196.97 g/mol
InChI Key: XMDBKXFFPNRIQD-UHFFFAOYSA-N
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Description

P-Fluorophenyldichlorophosphine is a useful research compound. Its molecular formula is C6H4Cl2FP and its molecular weight is 196.97 g/mol. The purity is usually 95%.
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Properties

CAS No.

5510-93-0

Molecular Formula

C6H4Cl2FP

Molecular Weight

196.97 g/mol

IUPAC Name

dichloro-(4-fluorophenyl)phosphane

InChI

InChI=1S/C6H4Cl2FP/c7-10(8)6-3-1-5(9)2-4-6/h1-4H

InChI Key

XMDBKXFFPNRIQD-UHFFFAOYSA-N

SMILES

C1=CC(=CC=C1F)P(Cl)Cl

Canonical SMILES

C1=CC(=CC=C1F)P(Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 3.4 mol of PCl3 and 1.2 mol of AlCl3 (98% pure) was placed under an argon atmosphere in a 1 l flask which was provided with a thermostated jacket, mechanical stirring, thermometer and reflux condenser at 73° C. 0.8 mol of fluorobenzene was subsequently added over a period of 30 minutes, with a gentle stream of argon being passed through the reaction flask. The reaction mixture was stirred for 3 hours, cooled to 60° C. and 1.25 mol of pyridine were slowly added over a period of 45 minutes. The reaction was exothermic and mist was formed. The mixture was subsequently stirred for another 30 minutes at 60° C. A nonuniform solid in the form of large lumps precipitated, and this could not be separated off via a suction filter but only by filtration. The filtration residue was washed with petroleum ether. The filtrate and the washings were combined and distilled, giving 73.3 g of p-fluorophenyldichlorophosphine in a yield of 47% of theory.
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